Cas no 97403-83-3 (1-methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one)

• Product Name: 1-methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one
• CAS No: 97403-83-3
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• MDL: MFCD02602432
• CID: 813680
• PubChem ID: 3024866
• Update Time: 2025-10-14

1-methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinone,1-methyl-3-(2-propen-1-yl)-2-thioxo-
• 1-methyl-3-prop-2-enyl-2-sulfanylideneimidazolidin-4-one
• 3-allyl-1-methyl-2-thioxoimidazolidin-4-one
• 1-methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one
• UNII-DN2GRE3L3E
• EINECS 306-745-0
• 4-Imidazolidinone, 1-methyl-3-(2-propen-1-yl)-2-thioxo-
• 1-Methyl-3-(2-propen-1-yl)-2-thioxo-4-imidazolidinone
• DN2GRE3L3E
• CS-0240910
• AKOS000313269
• 97403-83-3
• EN300-230560
• DTXSID30242936
• NS00066125
• 3-ALLYL-1-METHYL-2-THIOXOTETRAHYDRO-4H-IMIDAZOL-4-ONE

• MDL： MFCD02602432
• Inchi： 1S/C7H10N2OS/c1-3-4-9-6(10)5-8(2)7(9)11/h3H,1,4-5H2,2H3
• InChI Key： CSOZJWJXTNWDRD-UHFFFAOYSA-N
• SMILES： S=C1N(CC=C)C(CN1C)=O

Computed Properties

• Exact Mass: 170.051
• Monoisotopic Mass: 170.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.24
• Boiling Point: 222.9°Cat760mmHg
• Flash Point: 88.6°C
• Refractive Index: 1.606
• PSA: 55.64000
• LogP: 0.10710

1-methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)